Cas no 52264-13-8 (6-Chloro-2,4-dimethylquinazoline)

• Product Name: 6-Chloro-2,4-dimethylquinazoline
• CAS No: 52264-13-8
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 2618789
• PubChem ID: 57518373
• Update Time: 2025-10-29

6-Chloro-2,4-dimethylquinazoline Chemical and Physical Properties

Names and Identifiers

• 52264-13-8
• 6-chloro-2,4-dimethylquinazoline
• SCHEMBL12501269
• 6-Chloro-2,4-dimethylquinazoline

• Inchi： 1S/C10H9ClN2/c1-6-9-5-8(11)3-4-10(9)13-7(2)12-6/h3-5H,1-2H3
• InChI Key： IKUPGBXUNPMKFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C)N=C(C)N=2

Computed Properties

• Exact Mass: 192.0454260Da
• Monoisotopic Mass: 192.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Chloro-2,4-dimethylquinazoline

6-Chloro-2,4-dimethylquinazoline (CAS No. 52264-13-8)

6-Chloro-2,4-dimethylquinazoline is a heterocyclic aromatic compound with the CAS registry number 52264-13-8. This compound belongs to the class of quinazoline derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique structural properties and potential biological activities. The molecule consists of a quinazoline core with chlorine and methyl substituents at specific positions, namely the 6th, 2nd, and 4th positions of the ring system.

The synthesis of 6-Chloro-2,4-dimethylquinazoline typically involves multi-step organic reactions, often utilizing precursor compounds such as o-amino aryl chlorides or related intermediates. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to prepare this compound, leveraging techniques such as microwave-assisted synthesis or catalytic processes to enhance yield and purity.

One of the most significant areas of research involving 6-Chloro-2,4-dimethylquinazoline is its application in drug discovery. Quinazoline derivatives have been extensively explored for their potential as kinase inhibitors, which are critical targets in the development of anticancer therapies. Studies have shown that 6-Chloro-2,4-dimethylquinazoline exhibits promising inhibitory activity against various protein kinases, making it a valuable lead compound for further optimization in medicinal chemistry pipelines.

Beyond pharmacology, 6-Chloro-2,4-dimethylquinazoline has also found applications in materials science. Its aromatic structure and electron-withdrawing substituents make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

In terms of environmental impact and safety considerations, 6-Chloro-2,4-dimethylquinazoline is not classified as a hazardous chemical under standard regulations. However, its handling and disposal should adhere to general guidelines for organic compounds to minimize ecological risks.

Recent studies have also focused on the photochemical properties of 6-Chloro-2,4-dimethylquinazoline, exploring its role in light-induced reactions and energy transfer processes. These investigations are paving the way for its utilization in photocatalysis and solar energy conversion technologies.

In conclusion, 6-Chloro-2,4-dimethylquinazoline (CAS No. 52264-13-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure continues to be a focal point for researchers aiming to unlock new functionalities and therapeutic potentials.